Cas no 2229247-67-8 (4-(2-azidoethyl)-3,5-difluoropyridine)

• Product Name: 4-(2-azidoethyl)-3,5-difluoropyridine
• CAS No: 2229247-67-8
• MF: C₇H₆F₂N₄
• MW: 184.146147251129
• CID: 6000331
• PubChem ID: 150142223
• Update Time: 2025-06-28

4-(2-azidoethyl)-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-3,5-difluoropyridine
• 2229247-67-8
• EN300-1760494

• Inchi： 1S/C7H6F2N4/c8-6-3-11-4-7(9)5(6)1-2-12-13-10/h3-4H,1-2H2
• InChI Key： FDNFLVVGJXBQOE-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CCN=[N+]=[N-])F

Computed Properties

• Exact Mass: 184.05605253g/mol
• Monoisotopic Mass: 184.05605253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.2Ų

Additional information on 4-(2-azidoethyl)-3,5-difluoropyridine

4-(2-azidoethyl)-3,5-difluoropyridine (CAS No. 2229247-67-8): An Overview and Recent Advances

4-(2-azidoethyl)-3,5-difluoropyridine (CAS No. 2229247-67-8) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This molecule, characterized by its unique azido and difluoro functionalities, has garnered considerable attention due to its potential in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 4-(2-azidoethyl)-3,5-difluoropyridine consists of a pyridine ring substituted with a 2-azidoethyl group at the 4-position and two fluorine atoms at the 3 and 5 positions. The azido group is a highly reactive functional group that can undergo various transformations, including reduction to an amine, coupling reactions, and click chemistry. The difluoro substitution imparts unique electronic and steric properties to the molecule, making it an attractive building block for the synthesis of complex organic compounds.

In recent years, 4-(2-azidoethyl)-3,5-difluoropyridine has been extensively studied for its potential in medicinal chemistry. One notable application is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The azido group in 4-(2-azidoethyl)-3,5-difluoropyridine can be designed to undergo specific transformations under physiological conditions, releasing the active drug moiety. This approach has been explored in the context of improving drug delivery and reducing side effects.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 4-(2-azidoethyl)-3,5-difluoropyridine as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers demonstrated that compounds derived from this molecule exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique electronic properties of the difluoro substitution were found to enhance the binding affinity of these compounds to their viral targets.

Beyond medicinal applications, 4-(2-azidoethyl)-3,5-difluoropyridine has also found utility in materials science. The azido group can be used to introduce cross-linking or polymerization reactions, leading to the formation of advanced polymers with tailored properties. For example, researchers at the University of California have utilized this compound as a monomer in the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthetic accessibility of 4-(2-azidoethyl)-3,5-difluoropyridine is another factor contributing to its widespread use. Several efficient synthetic routes have been developed for its preparation, including nucleophilic substitution reactions and transition-metal-catalyzed couplings. These methods allow for high yields and purity levels, making it suitable for both laboratory-scale research and industrial-scale production.

In conclusion, 4-(2-azidoethyl)-3,5-difluoropyridine (CAS No. 2229247-67-8) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of azido and difluoro functionalities provides opportunities for developing novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern scientific endeavors.